Cas no 2138070-48-9 (3-Cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine)

• Product Name: 3-Cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine
• CAS No: 2138070-48-9
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 6186606
• PubChem ID: 165747679
• Update Time: 2025-06-22

3-Cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1158035
• 2138070-48-9
• 3-cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine
• 3-Cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine

• Inchi： 1S/C14H27N/c1-10(2)13-8-7-12(15)9-14(13)11-5-3-4-6-11/h10-14H,3-9,15H2,1-2H3
• InChI Key： OUDRFXYVOKIKDG-UHFFFAOYSA-N
• SMILES： NC1CCC(C(C)C)C(C1)C1CCCC1

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-Cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine

Introduction to 3-Cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine (CAS No. 2138070-48-9)

3-Cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2138070-48-9, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development. The presence of both cyclopentyl and cyclohexane rings in its molecular framework contributes to its distinct physicochemical properties, making it a subject of interest for synthetic chemists and medicinal biologists.

The structural motif of 3-Cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine incorporates a primary amine functional group at the 1-position of the cyclohexane ring, which is further substituted with a propan-2-yl group at the 4-position. This substitution pattern, combined with the cyclopentyl ring, creates a molecule with potential for diverse interactions with biological targets. The compound's stereochemistry, particularly the arrangement of substituents around the cyclohexane and cyclopentane rings, is crucial in determining its biological efficacy and pharmacokinetic behavior.

In recent years, there has been a growing interest in developing novel scaffolds for therapeutic agents that can modulate biological pathways associated with various diseases. The unique structural features of 3-Cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine make it an attractive candidate for further exploration in this context. Researchers have been investigating its potential as a lead compound for the development of drugs targeting neurological disorders, inflammatory conditions, and other metabolic diseases. The compound's ability to interact with specific enzymes and receptors has been a focal point of several studies aimed at elucidating its mechanism of action.

One of the most compelling aspects of 3-Cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine is its structural similarity to known bioactive molecules. This similarity suggests that it may possess pharmacological properties that are analogous to those of established therapeutic agents. However, its distinct structural features also offer opportunities for developing new chemical entities with improved efficacy and reduced side effects. The compound's amine group provides a site for hydrogen bonding interactions, which are critical for binding to biological targets such as proteins and nucleic acids.

The synthesis of 3-Cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine has been a subject of considerable interest among synthetic chemists. The construction of the cyclohexane and cyclopentane rings requires precise control over reaction conditions to ensure high yield and enantiopurity. Advances in synthetic methodologies have enabled the efficient preparation of this compound, paving the way for more extensive biological evaluations. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the desired framework.

Recent studies have begun to explore the pharmacological profile of 3-Cyclopentyl-4-(propan-2-yl)cyclohexan-1-amine in various in vitro and in vivo models. Initial findings suggest that this compound exhibits moderate affinity for certain enzymes and receptors, indicating potential therapeutic applications. For instance, preliminary data indicate that it may interact with enzymes involved in metabolic pathways relevant to diabetes and obesity. Additionally, its ability to modulate inflammatory responses has been observed in cell-based assays, suggesting its utility in treating chronic inflammatory conditions.

The pharmacokinetic properties of 3-Cyclopentyl-4-(propan-2-y)cyclohexanamine are also being evaluated to assess its suitability as a drug candidate. Factors such as solubility, stability, and metabolic clearance are critical determinants of its bioavailability and duration of action. Computational modeling techniques have been employed to predict these properties, providing valuable insights into potential optimization strategies. These studies aim to enhance the compound's pharmacokinetic profile, making it more suitable for clinical development.

In conclusion,3-Cyclopentyl - 4 - (propan - 2 - yl) - cyclohexan - 1 - amine (CAS No . 2138070 - 48 - 9 ) represents a promising scaffold for pharmaceutical research . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive candidate for further investigation . Ongoing studies are aimed at elucidating its mechanism of action , optimizing its pharmacokinetic properties , and exploring its potential as a lead compound for novel therapeutic agents . As research in this area progresses , it is anticipated that additional insights will be gained into the therapeutic applications of this fascinating molecule .